N-(4-ethylphenyl)-4-[(phenylsulfonyl)amino]benzamide

• IUPAC Name: 4-(benzenesulfonamido)-N-(4-ethylphenyl)benzamide
• InChI: InChI=1S/C21H20N2O3S/c1-2-16-8-12-18(13-9-16)22-21(24)17-10-14-19(15-11-17)23-27(25,26)20-6-4-3-5-7-20/h3-15,23H,2H2,1H3,(H,22,24)
• InChI Key: YVSXCKLEFDNRPC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)NS(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C21H20N2O3S
• Molecular Weight: 380.5 g/mol

Description

N-(4-ethylphenyl)-4-[(phenylsulfonyl)amino]benzamide, also known as ESI-09, is a small molecule inhibitor that has been identified as a potential therapeutic target for the treatment of various diseases. This compound has been shown to inhibit RAC1, a small GTPase protein that plays a critical role in cell signaling and cytoskeletal organization.

Mechanism of Action

N-(4-ethylphenyl)-4-[(phenylsulfonyl)amino]benzamide inhibits RAC1 by binding to its effector-binding site, which prevents the protein from interacting with downstream effectors. This leads to the disruption of various cellular processes that are dependent on RAC1 activity, such as actin cytoskeleton organization and cell migration.
Biochemical and Physiological Effects:
N-(4-ethylphenyl)-4-[(phenylsulfonyl)amino]benzamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit cancer cell growth and invasion, reduce inflammation, and improve cognitive function in animal models of neurodegenerative diseases. N-(4-ethylphenyl)-4-[(phenylsulfonyl)amino]benzamide has also been shown to have a neuroprotective effect in models of Parkinson's disease and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-(4-ethylphenyl)-4-[(phenylsulfonyl)amino]benzamide has several advantages for lab experiments. It has high purity and stability, making it suitable for in vitro and in vivo studies. N-(4-ethylphenyl)-4-[(phenylsulfonyl)amino]benzamide has also been shown to have low toxicity, which is important for the development of therapeutic applications. However, one limitation of N-(4-ethylphenyl)-4-[(phenylsulfonyl)amino]benzamide is its limited solubility in aqueous solutions, which can make it difficult to use in certain experimental setups.

Future Directions

There are several future directions for research on N-(4-ethylphenyl)-4-[(phenylsulfonyl)amino]benzamide. One area of interest is the development of more potent and selective inhibitors of RAC1. Additionally, further studies are needed to investigate the potential therapeutic applications of N-(4-ethylphenyl)-4-[(phenylsulfonyl)amino]benzamide in various diseases. The use of N-(4-ethylphenyl)-4-[(phenylsulfonyl)amino]benzamide in combination with other therapies is also an area of interest for future research. Finally, the development of more efficient synthesis methods for N-(4-ethylphenyl)-4-[(phenylsulfonyl)amino]benzamide could facilitate its use in further research and potential therapeutic applications.
Conclusion:
In conclusion, N-(4-ethylphenyl)-4-[(phenylsulfonyl)amino]benzamide is a small molecule inhibitor that has shown potential for the treatment of various diseases. Its ability to inhibit RAC1 activity has been extensively studied, and it has been shown to have various biochemical and physiological effects. N-(4-ethylphenyl)-4-[(phenylsulfonyl)amino]benzamide has several advantages for lab experiments, but also has limitations that need to be addressed. Future research on N-(4-ethylphenyl)-4-[(phenylsulfonyl)amino]benzamide has the potential to lead to the development of novel therapeutic approaches for the treatment of various diseases.

Synthesis Methods

N-(4-ethylphenyl)-4-[(phenylsulfonyl)amino]benzamide can be synthesized using a multi-step process that involves the reaction of 4-ethylphenylamine with 4-aminobenzenesulfonyl chloride. The resulting intermediate is then reacted with 4-nitrobenzoyl chloride to produce the final product, N-(4-ethylphenyl)-4-[(phenylsulfonyl)amino]benzamide. The synthesis of N-(4-ethylphenyl)-4-[(phenylsulfonyl)amino]benzamide has been optimized to produce high yields and purity, making it a suitable candidate for further research.

Scientific Research Applications

N-(4-ethylphenyl)-4-[(phenylsulfonyl)amino]benzamide has been extensively studied for its potential therapeutic applications. It has been shown to inhibit RAC1 activity, which is involved in various cellular processes such as cell migration, proliferation, and survival. N-(4-ethylphenyl)-4-[(phenylsulfonyl)amino]benzamide has been investigated for its potential use in the treatment of cancer, inflammation, and neurodegenerative diseases.